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Introduction

Sequosempervirin D is a naturally occurring norlignan compound that was first identified as
part of a group of related molecules isolated from the coastal redwood tree, Sequoia
sempervirens. This technical guide provides a comprehensive overview of the discovery,
natural source, and available biological activity data related to Sequosempervirin D and its
analogs. The information is intended to serve as a foundational resource for researchers in
natural product chemistry, pharmacology, and drug discovery.

Discovery and Natural Source

Sequosempervirin D was discovered as one of six new norlignans, named sequosempervirins
B-G, isolated from the branches and leaves of Sequoia sempervirens (D. Don) Endl.[1]. The
discovery was the result of phytochemical investigation of this coniferous tree, which is known
for its rich composition of secondary metabolites. The isolation and structure elucidation of
these compounds were reported by Zhang and colleagues in 2005[1]. The structures of these
norlignans were determined using a combination of spectroscopic techniques, primarily high-
resolution mass spectrometry (HR-MS) and various one- and two-dimensional nuclear
magnetic resonance (NMR) methods][1].

Table 1: Norlignans Discovered alongside Sequosempervirin D from Sequoia sempervirens
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Compound Name Molecular Formula
Sequosempervirin B C17H1804
Sequosempervirin C C17H2004
Sequosempervirin D C17H2005
Sequosempervirin E C18H2205
Sequosempervirin F C18H2005
Sequosempervirin G C18H2006
Agatharesinol C18H2204
Agatharesinol acetonide C21H2604
Sugiresinol C19H2205

Data compiled from Zhang et al., 2005[1].

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Sequosempervirin D
are contained within the primary research article by Zhang et al. (2005). Unfortunately, the full
text of this article is not publicly available, limiting the ability to provide the explicit, step-by-step
methodologies. However, a general workflow for the isolation of norlignans from a plant source
can be inferred and is presented below.

General Isolation and Purification Workflow

The isolation of Sequosempervirin D and its analogs from Sequoia sempervirens would
typically follow a multi-step process involving extraction, fractionation, and chromatography.
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A generalized workflow for the isolation of norlignans from plant material.

Biological Activity
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While specific biological activity data for Sequosempervirin D is not detailed in the available
literature, the initial study by Zhang et al. (2005) reports on the bioactivity of the extracts and
some of the isolated compounds.

The acetone extract of Sequoia sempervirens demonstrated antifungal activity against Candida
glabrata with an 1C50 value of 15.98 pg/mL[1]. Additionally, both the acetone and methanol
extracts showed inhibitory activity against the proteolytic enzyme cathepsin B, with IC50 values
of 4.58 and 5.49 pg/mL, respectively[1].

Among the isolated norlignans, agatharesinol acetonide exhibited anticancer activity against
the A549 non-small-cell lung cancer cell line, with an IC50 value of 27.1 uM[1]. The bioactivity
of Sequosempervirin D itself was not specified in the abstract of the primary publication.
Further research would be required to elucidate the specific pharmacological properties of this
compound.

Table 2: Reported Biological Activities of Sequoia sempervirens Extracts and Related

Compounds
Sample Activity Type Target IC50 Value
Acetone Extract Antifungal Candida glabrata 15.98 pg/mL
Acetone Extract Enzyme Inhibition Cathepsin B 4.58 pug/mL
Methanol Extract Enzyme Inhibition Cathepsin B 5.49 pg/mL

Agatharesinol _ _
) Anticancer A549 cell line 27.1 uM
acetonide

Data from Zhang et al., 2005[1].

Signaling Pathways and Mechanisms of Action

Currently, there is no available information in the scientific literature regarding the specific
signaling pathways or mechanisms of action for Sequosempervirin D. The reported anticancer
activity of the related compound, agatharesinol acetonide, suggests a potential for interaction
with cellular pathways involved in cancer cell proliferation and survival. However, without
further studies, any proposed mechanism would be speculative.
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Conclusion

Sequosempervirin D is a member of a series of norlignans isolated from the branches and
leaves of the coastal redwood, Sequoia sempervirens. While its discovery and chemical
characterization have been reported, detailed information on its specific biological activities and
mechanisms of action remains to be elucidated. The bioactivity of extracts from its natural
source and of a related norlignan suggests that Sequosempervirin D and its analogs may be
of interest for further investigation in the context of antifungal and anticancer drug discovery.
Future research should focus on the total synthesis of Sequosempervirin D to enable more
extensive biological screening and mechanistic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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